1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[(3-phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C15H21NO2/c1-11(13-6-4-3-5-7-13)12(2)16-10-15(8-9-15)14(17)18/h3-7,11-12,16H,8-10H2,1-2H3,(H,17,18)
• InChI Key: KGPHEDSSEXBDJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(C)NCC2(CC2)C(=O)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid is an organic compound characterized by a cyclopropane ring attached to a carboxylic acid group and a phenylbutan-2-ylamino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid typically involves multi-step organic reactions. One common approach is the reaction of cyclopropane-1-carboxylic acid with 3-phenylbutan-2-ylamine under specific conditions to form the desired product. The reaction may require the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis may be employed to achieve consistent and scalable production.

Chemical Reactions Analysis

Types of Reactions: 1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Cyclopropane-1-carboxylic acid derivatives: Compounds with similar cyclopropane and carboxylic acid structures.

Phenylbutan-2-ylamino derivatives: Compounds with similar phenylbutan-2-ylamino substituents.

Uniqueness: 1-[(3-Phenylbutan-2-ylamino)methyl]cyclopropane-1-carboxylic acid is unique due to the combination of its cyclopropane ring and phenylbutan-2-ylamino substituent, which imparts distinct chemical and biological properties compared to other similar compounds.